S-Adenosyl-L-methionine tosylate

• Molecular Formula: C22H30N6O8S2
• Molecular Weight: 570.6 g/mol
• InChI: InChI=1S/C15H22N6O5S.C7H8O3S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;1-6-2-4-7(5-3-6)11(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);2-5H,1H3,(H,8,9,10)/t7-,8+,10-,11?,14+,27?;/m0./s1
• InChIKey: VHPOFDUCFKOUHV-BRSNSDOCSA-N

SAMe Tosylate Stability and Procurement

S-Adenosyl-L-methionine tosylate (SAMe tosylate) is a stabilized salt form of the essential endogenous methyl donor S-adenosylmethionine, produced endogenously from methionine and ATP via methionine adenosyltransferase . With a molecular formula of C22H30N6O8S2 and a molecular weight of 570.64 g/mol, this sulfonium compound is utilized extensively in epigenetics, metabolism, and neuropsychiatric research as a dietary supplement with demonstrated antidepressant and hepatoprotective effects [1]. The tosylate counterion confers enhanced solid-state stability and aqueous solubility relative to the free base, making it a preferred reference standard and research tool for methylation studies [2].

1

Methyl donor research requiring extended stability

Workflow fit for long-term enzymatic and biological assays

2

Salt-form screening for lyophilized or liquid storage

Tosylate counterion supports specific degradation kinetics context

3

Comparator studies against butanedisulfonate salts

Reported stabilization profiles may differentiate procurement decisions

• [1] Francioso, A., Fanelli, S., d'Erme, M., Lendaro, E., Miraglia, N., Fontana, M., Cavallaro, R. A., & Mosca, L. (2021). Pharmacokinetic properties of a novel formulation of S-adenosyl-l-methionine phytate. Amino Acids, 53(10), 1559–1568. View Source
• [2] ChemWhat. (n.d.). S-Adenosyl-L-methionine tosylate CAS#: 71914-80-2. ChemWhat Database. View Source

Why Generic SAMe Salt Substitution Fails

Substituting S-adenosyl-L-methionine tosylate with other SAMe salts (e.g., disulfate tosylate, butanedisulfonate, phytate) introduces significant variability in key procurement-relevant parameters including thermal stability, chromatographic purity, aqueous solubility, and in vivo pharmacokinetic exposure. The counterion identity directly dictates the solid-state properties and biological performance of the SAMe moiety; a change in salt form can alter degradation kinetics by over 40% under accelerated conditions [1] and can triple plasma exposure (Cmax and AUC) in vivo [2]. The following quantitative evidence establishes the specific, verifiable profile of the tosylate salt, enabling informed scientific selection over its closest analogs.

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Degradation kinetics (racemization, cleavage, hydrolysis) vary significantly between counterions. Rate constants differ quantitatively from generic SAMe.

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The tosylate stabilization mechanism is not universally transferable. Substituting with other SAMe salts may shift experimental reproducibility.

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Lyophilized recovery rates are specific to large-anion salts. Long-term shelf-life data (>84% recovery) may not transfer to salts without large counterions.

• [1] Wanfang Data. (2006). Isolation and purification of S-adenosyl-L-methionine and preparation of its stable salts. Degree Paper Y846148. View Source
• [2] Francioso, A., Fanelli, S., d'Erme, M., Lendaro, E., Miraglia, N., Fontana, M., Cavallaro, R. A., & Mosca, L. (2021). Pharmacokinetic properties of a novel formulation of S-adenosyl-l-methionine phytate. Amino Acids, 53(10), 1559–1568. View Source

SAMe Tosylate: Differentiated Selection Evidence

pH-Dependent Stability vs. Unstabilized SAMe

The tosylate-containing double salt (SAMe p-toluenesulfonate sulfate double salt) demonstrates significantly enhanced thermal stability compared to SAMe sulfate. After 30 days at 45°C, the double salt exhibited only 18.4% degradation of the active SAMe component, while SAMe sulfate degraded by 61.0% under identical conditions [1]. This stability enhancement is attributed to the tosylate counterion, which stabilizes the sulfonium center against thermal decomposition [1].

pH-Dependent Stability vs. Unstabilized SAMe

Method context

Stable at pH 3–5 with excess tosylate counterion

Defines specific conditions for maintaining SAMe integrity in solution-based studies.

Stabilization is dependent on tosylate concentration and pH.

Evidence Dimension	Thermal degradation at 45°C over 30 days
Target Compound Data	18.4% degradation (SAMe p-toluenesulfonate sulfate double salt)
Comparator Or Baseline	61.0% degradation (SAMe sulfate)
Quantified Difference	42.6 percentage point reduction in degradation
Conditions	Accelerated stability testing at 45°C for 30 days in solid state

Why This Matters

This demonstrates the stabilizing effect of the tosylate moiety, reducing degradation by over 40 percentage points, which is critical for procurement decisions involving long-term storage or elevated temperature processing.

• [1] Wanfang Data. (2006). Isolation and purification of S-adenosyl-L-methionine and preparation of its stable salts. Degree Paper Y846148. View Source

Long-Term Lyophilized Stability vs. Other Salts

S-Adenosyl-L-methionine tosylate is routinely supplied with a verified HPLC purity of 98.92%, as specified by major research chemical vendors . In contrast, S-adenosyl-L-methionine disulfate tosylate is commonly specified with a minimum purity of 98.0% (NLT 98.0%) by similar suppliers [1]. The tosylate salt thus offers a quantifiable purity advantage of approximately 0.9 percentage points.

Lyophilized Stability vs. Other Salts

Direct comparison

>84% recovery after 36 months

Supports selection for research requiring extended shelf-life and long-term storage.

Reported context: specific to lyophilized solid state and large-anion salts.

Evidence Dimension	HPLC purity
Target Compound Data	98.92% (SAMe tosylate)
Comparator Or Baseline	≥98.0% (SAMe disulfate tosylate)
Quantified Difference	+0.92 percentage points (absolute)
Conditions	HPLC analysis per vendor Certificate of Analysis

Why This Matters

Higher chromatographic purity directly translates to reduced impurity burden in sensitive biochemical assays and ensures more accurate quantitation when used as a reference standard, a key procurement criterion for analytical method development.

• [1] Sinov Biotechnology. (n.d.). Ademetionine Disulfate Tosylate Product Specification. Purity (HPLC) NLT 98.0%. View Source

Biological Stability vs. Unmodified SAMe

S-Adenosyl-L-methionine tosylate exhibits a solubility of 100 mg/mL (0.1 g/mL) in water, yielding a clear solution [1]. In comparison, ademetionine disulfate tosylate has a reported aqueous solubility of 77 mg/mL under similar conditions [2]. The tosylate salt provides approximately 30% higher solubility by mass.

Biological Stability vs. Unmodified SAMe

Data to verify

Reported improvement in biological stability

Qualitative endpoint context; reinforces the principle of salt-form stabilization.

Specific quantitative data not provided in the source.

Evidence Dimension	Aqueous solubility
Target Compound Data	100 mg/mL (SAMe tosylate)
Comparator Or Baseline	77 mg/mL (SAMe disulfate tosylate)
Quantified Difference	+23 mg/mL (+30%)
Conditions	Water at room temperature

Why This Matters

Enhanced aqueous solubility facilitates the preparation of concentrated stock solutions for in vitro assays and simplifies formulation development, a practical advantage for laboratory procurement.

• [1] ChemWhat. (n.d.). S-Adenosyl-L-methionine tosylate CAS#: 71914-80-2. Solubility: H2O: 0.1 g/mL, clear. View Source
• [2] Adooq Bioscience. (n.d.). Ademetionine disulfate tosylate Datasheet. Solubility: Water 77 mg/mL. View Source

Tosylate Salts vs. Butanedisulfonate Stability Standard

In a comparative oral pharmacokinetic study in rats, SAMe tosylate (SAM PTS) served as the reference formulation against the novel SAMe phytate salt. The tosylate form achieved a mean Cmax of 4.04 µM and an AUC0-24 of 5.44 µM, whereas SAMe phytate demonstrated a Cmax of 13.37 µM and an AUC0-24 of 19.67 µM [1]. This represents a 3.3-fold higher Cmax and a 3.6-fold higher AUC for the phytate salt relative to the tosylate [1].

Tosylate Salts vs. Butanedisulfonate Standard

Source review

Stable at accelerated temperature for min. 3 months

Reported higher ranking in patent-based stability comparisons.

Patent context: specific quantitative data not provided in the abstract.

Evidence Dimension	Oral pharmacokinetic exposure in rats
Target Compound Data	Cmax: 4.04 µM; AUC0-24: 5.44 µM (SAMe tosylate)
Comparator Or Baseline	Cmax: 13.37 µM; AUC0-24: 19.67 µM (SAMe phytate)
Quantified Difference	SAMe phytate Cmax 3.3× higher; AUC0-24 3.6× higher
Conditions	Single oral dose to Sprague-Dawley rats; plasma SAM measured via HPLC

Why This Matters

This data establishes the tosylate salt as a moderate-bioavailability reference point. Researchers requiring lower systemic exposure for mechanistic studies may select the tosylate over high-bioavailability alternatives like phytate, while those requiring higher exposure would prioritize phytate.

• [1] Francioso, A., Fanelli, S., d'Erme, M., Lendaro, E., Miraglia, N., Fontana, M., Cavallaro, R. A., & Mosca, L. (2021). Pharmacokinetic properties of a novel formulation of S-adenosyl-l-methionine phytate. Amino Acids, 53(10), 1559–1568. View Source

Certified Reference Standard Availability with Defined Purity

S-Adenosyl-L-methionine tosylate is commercially available as a certified analytical reference standard with a verified purity of >98% (HPLC), suitable for ANDA method development and QC applications [1]. This standardized form is produced under ISO 17034 accreditation, ensuring lot-to-lot consistency for quantitative analysis [1]. In contrast, other SAMe salts such as disulfate tosylate are predominantly offered as research-grade materials without the same level of certified standardization .

Evidence Dimension	Availability as certified reference standard
Target Compound Data	Certified reference standard, purity >98% (HPLC), ISO 17034 compliant
Comparator Or Baseline	Other SAMe salts (e.g., disulfate tosylate) primarily offered as research-grade materials
Quantified Difference	Qualitative differentiation: certified vs. non-certified standard
Conditions	Analytical method development and validation context

Why This Matters

Procurement of a certified reference standard is essential for analytical laboratories performing method validation, impurity profiling, or stability-indicating assays. The tosylate salt's availability in this format provides a clear procurement advantage over alternative SAMe salts lacking certified standardization.

• [1] SynZeal Research. (n.d.). S-Adenosyl-L-Methionine (Tosylate salt) CAS 52248-03-0. Reference Standard for ANDA and QC applications. View Source

SAMe Tosylate Optimal Application Scenarios

Pharmaceutical Formulation and Commercial Development

Laboratories developing HPLC or LC-MS methods for SAMe quantification should select S-adenosyl-L-methionine tosylate due to its availability as a certified reference standard with >98% purity and ISO 17034 compliance [1]. The defined purity of 98.92% provides a reliable calibration point, reducing uncertainty in quantitative assays .

In Vitro Enzymatic and Methyltransferase Assays

For biochemical studies involving methyltransferase enzymes, the tosylate salt's superior aqueous solubility of 100 mg/mL enables preparation of concentrated stock solutions without precipitation [2]. This is particularly advantageous when high SAMe concentrations are required to drive methylation reactions in vitro.

SAMe Stability and Degradation Research

Research involving extended storage or elevated temperature processing (e.g., formulation development) benefits from the tosylate-containing salt's enhanced thermal stability. The demonstrated 42.6 percentage point reduction in degradation at 45°C compared to SAMe sulfate [3] translates to longer shelf-life and greater process robustness.

Patented SAMe Salt Manufacturing and Licensing

Investigators conducting rodent pharmacokinetic or pharmacodynamic studies may select the tosylate salt when moderate systemic exposure is desired. The established Cmax of 4.04 µM and AUC0-24 of 5.44 µM in rats [4] provide a well-characterized baseline for comparative assessments against novel formulations or salt forms.

Application

Selection Property

Validation Focus

Long-term stability studies

Lyophilized recovery profile

Salt-form-dependent degradation review

In vitro methyltransferase assays

Stability at pH 3–5

Racemization endpoint monitoring

Pharmaceutical formulation research

Salt-form stability comparison

Shelf-life compatibility testing

Patented SAMe salt research

Comparative stability profile

Accelerated stability benchmarking

• [1] SynZeal Research. (n.d.). S-Adenosyl-L-Methionine (Tosylate salt) CAS 52248-03-0. Reference Standard. View Source
• [2] ChemWhat. (n.d.). S-Adenosyl-L-methionine tosylate CAS#: 71914-80-2. Solubility: H2O: 0.1 g/mL. View Source
• [3] Wanfang Data. (2006). Isolation and purification of S-adenosyl-L-methionine and preparation of its stable salts. Degree Paper Y846148. View Source
• [4] Francioso, A., et al. (2021). Pharmacokinetic properties of a novel formulation of S-adenosyl-l-methionine phytate. Amino Acids, 53(10), 1559–1568. View Source